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Compound of Interest

Compound Name: Red 9

Cat. No.: B1171698 Get Quote

D&C Red 9: A Comprehensive Technical Guide
An In-depth Examination of the Chemical Properties, Synthesis, Analysis, and Toxicological

Profile of a Widely Used Azo Dye

Abstract
D&C Red No. 9 (CI Pigment Red 53:1) is a synthetic monoazo colorant that has been

historically utilized in a variety of applications, including cosmetics, drugs, and printing inks.

This technical guide provides a comprehensive overview of D&C Red No. 9 for researchers,

scientists, and drug development professionals. It delves into its chemical and physical

properties, details its manufacturing process, outlines analytical methodologies for its

identification and quantification, and discusses its toxicological profile and regulatory status.

This document aims to be a thorough resource, presenting quantitative data in structured

tables and illustrating key processes with detailed diagrams to facilitate a deeper

understanding of this compound.

Chemical Identity and Properties
D&C Red No. 9 is the barium salt of 5-chloro-2-[(2-hydroxy-1-naphthalenyl)azo]-4-methyl-

benzenesulfonic acid.[1][2] It is also known by a variety of synonyms, including CI Pigment Red

53:1, Lake Red C, and Red Lake C.[1] The compound is an odorless, yellowish-red or reddish-

orange powder.[3]
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The chemical formula for D&C Red No. 9 can be represented as Ba(C₁₇H₁₂ClN₂O₄S)₂ or

C₃₄H₂₄BaCl₂N₄O₈S₂.[3][4][5] Its IUPAC name is barium(2+);bis(5-chloro-2-[(2-

hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate).[3]

Table 1: Chemical Identifiers for D&C Red No. 9

Identifier Value

CAS Number 5160-02-1[1][2]

CI Number 15585:1[4]

Molecular Formula Ba(C₁₇H₁₂ClN₂O₄S)₂[4][5]

IUPAC Name

barium(2+);bis(5-chloro-2-[(2-

hydroxynaphthalen-1-yl)diazenyl]-4-

methylbenzenesulfonate)[3]

Physicochemical Properties
D&C Red No. 9 is practically insoluble in water, with a solubility of less than 0.1 mg/mL at 20°C.

[3][4] It is also insoluble in most organic solvents. The compound decomposes upon heating to

343-345°C.[6]

Table 2: Physicochemical Properties of D&C Red No. 9

Property Value Reference

Molecular Weight 888.94 g/mol [5]

Melting Point 343-345°C (decomposes) [6]

Water Solubility < 0.1 mg/mL at 20°C [3][4]

Density 1.66 g/cm³ [5]

Appearance
Yellowish-red to reddish-

orange powder
[3]
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The synthesis of D&C Red No. 9 is a multi-step process that involves diazotization, coupling,

and laking.

Synthesis Workflow
The manufacturing process begins with the diazotization of 2-amino-5-chloro-4-methyl-1-

toluenesulfonic acid (also known as 4-chloro-2-amino-5-methylbenzenesulfonic acid). This is

followed by a coupling reaction with β-naphthol. The resulting water-soluble dye is then

precipitated as an insoluble barium salt, a process known as laking, to form the final pigment.

A simplified workflow for the synthesis of D&C Red 9.

Experimental Protocol for Synthesis
A detailed experimental protocol for the synthesis of D&C Red No. 9 is as follows:

Diazotization: 2-amino-5-chloro-4-methyl-1-toluenesulfonic acid is dissolved in dilute

hydrochloric acid and cooled to 0-5°C. A solution of sodium nitrite is then added dropwise

while maintaining the temperature below 10°C to form the diazonium salt.

Coupling: The diazonium salt solution is slowly added to a cooled alkaline solution of β-

naphthol. The coupling reaction is typically carried out at a pH of 9-10 and a temperature of

10-15°C.

Laking: After the coupling reaction is complete, a solution of barium chloride is added to the

reaction mixture. The insoluble barium salt of the dye precipitates out of solution.

Isolation and Purification: The precipitated D&C Red No. 9 is then filtered, washed with water

to remove any unreacted starting materials and byproducts, and dried.

Analytical Methods
The identification and quantification of D&C Red No. 9 and its impurities are crucial for quality

control and regulatory compliance. High-Performance Liquid Chromatography (HPLC) is the

most common analytical technique employed for this purpose.

High-Performance Liquid Chromatography (HPLC)
A reverse-phase HPLC method can be used for the analysis of D&C Red No. 9.
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Table 3: Typical HPLC Parameters for D&C Red No. 9 Analysis

Parameter Specification

Column C18, 5 µm, 4.6 x 250 mm

Mobile Phase
Acetonitrile and 0.1 M Ammonium Acetate

Buffer (pH 6.8) in a gradient elution

Flow Rate 1.0 mL/min

Injection Volume 20 µL

Detector UV-Vis Diode Array Detector (DAD) at 485 nm

Column Temperature 30°C

Experimental Protocol for HPLC Analysis
Sample Preparation: A known amount of the D&C Red No. 9 sample is accurately weighed

and dissolved in a suitable solvent, such as a mixture of methanol and water, to a final

concentration of approximately 10 µg/mL. The solution is then filtered through a 0.45 µm

syringe filter before injection.

Chromatographic Analysis: The prepared sample is injected into the HPLC system. The

separation of D&C Red No. 9 from its impurities is achieved using a gradient elution

program.

Quantification: The concentration of D&C Red No. 9 is determined by comparing the peak

area of the sample to that of a certified reference standard of known concentration.

Toxicology and Safety
The toxicological profile of D&C Red No. 9 has been the subject of numerous studies, leading

to its delisting for use in drugs and cosmetics in the United States.[3]

Carcinogenicity
The International Agency for Research on Cancer (IARC) has classified D&C Red No. 9 as a

Group 3 carcinogen, meaning it is "not classifiable as to its carcinogenicity to humans" due to
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limited evidence in experimental animals and inadequate evidence in humans.[2] Studies in

rats have shown that high doses of D&C Red No. 9 can cause splenic sarcomas and an

increased incidence of neoplastic nodules in the liver.[2] However, no treatment-related

increase in tumors was observed in mice.[2]

Genotoxicity
D&C Red No. 9 has been found to be inactive in a variety of in vitro and in vivo genotoxicity

assays, including tests for gene mutation in bacteria and mammalian cells, DNA damage, and

chromosomal aberrations.[2]

Other Toxicological Effects
The primary non-cancer health effect observed in animal studies is splenic toxicity,

characterized by an enlarged and darkened spleen.[2][7]

Regulatory Status
The use of D&C Red No. 9 in food, drugs, and cosmetics is restricted in many countries due to

safety concerns. In the United States, the Food and Drug Administration (FDA) has delisted

D&C Red No. 9 for use in drugs and cosmetics.[3]

Applications in Research and Development
While primarily known as a colorant, the potential applications of D&C Red No. 9 in research

and drug development are limited. Its strong color and insolubility could theoretically be

exploited in certain specific applications, though these are not well-documented in scientific

literature. Potential, though not established, areas of investigation could include:

Histological Staining: Due to its intense color, it could potentially be investigated as a non-

specific counterstain in certain histological preparations, although its insolubility in common

histological solvents presents a significant challenge.

Tracer Studies: In particulate form, it could be explored as a tracer for studying physical

processes such as flow and distribution in non-biological systems. Its use in biological

systems is limited by its toxicity.
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It is important to note that the established toxicological profile of D&C Red No. 9 necessitates

careful consideration and appropriate safety precautions in any research application.

Conclusion
D&C Red No. 9 is a well-characterized synthetic colorant with a long history of industrial use.

This guide has provided a detailed overview of its chemical and physical properties, synthesis,

analytical methods, and toxicological profile. While its use in consumer products is now

restricted in many regions due to safety concerns, a thorough understanding of its

characteristics remains important for researchers and professionals in the fields of chemistry,

toxicology, and regulatory science. Further research into the specific cellular and molecular

mechanisms of its toxicity could provide valuable insights into the safety assessment of other

azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. etad.com [etad.com]

2. D&C Red No. 9 (CI Pigment Red 53:1) (IARC Summary & Evaluation, Volume 57, 1993)
[inchem.org]

3. D&C Red 9 | C34H24BaCl2N4O8S2 | CID 21238 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. sdc.org.uk [sdc.org.uk]

5. Pigment Red 53:1 | 5160-02-1 [chemicalbook.com]

6. publications.iarc.who.int [publications.iarc.who.int]

7. Cosmetic Colourant - Occupational Exposures of Hairdressers and Barbers and Personal
Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and
Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [What is D&C Red 9 and its chemical formula?].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171698#what-is-d-c-red-9-and-its-chemical-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1171698?utm_src=pdf-custom-synthesis
https://etad.com/wp-content/uploads/ETAD-statement-PR-53.pdf
https://www.inchem.org/documents/iarc/vol57/10-dcr9.html
https://www.inchem.org/documents/iarc/vol57/10-dcr9.html
https://pubchem.ncbi.nlm.nih.gov/compound/D_C-Red-9
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0479525.htm
https://publications.iarc.who.int/_publications/media/download/1940/6dacbed93a8219c0d37b992ab2c362d9ae21a561.pdf
https://www.ncbi.nlm.nih.gov/books/NBK493262/
https://www.ncbi.nlm.nih.gov/books/NBK493262/
https://www.ncbi.nlm.nih.gov/books/NBK493262/
https://www.benchchem.com/product/b1171698#what-is-d-c-red-9-and-its-chemical-formula
https://www.benchchem.com/product/b1171698#what-is-d-c-red-9-and-its-chemical-formula
https://www.benchchem.com/product/b1171698#what-is-d-c-red-9-and-its-chemical-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171698?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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